Cas no 1090826-84-8 (N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide)

• Product Name: N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide
• CAS No: 1090826-84-8
• MF: C₂₀H₂₈N₄O₂
• MW: 356.461924552917
• CID: 5444753
• PubChem ID: 8160756
• Update Time: 2025-05-19

N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide Chemical and Physical Properties

Names and Identifiers

• Z50120199
• EN300-18192645
• N-(1-CYANOCYCLOHEXYL)-N-METHYL-2-[METHYL({[(4-METHYLPHENYL)CARBAMOYL]METHYL})AMINO]ACETAMIDE
• 1090826-84-8
• AKOS008019569
• 2-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide
• N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide

• Inchi： 1S/C20H28N4O2/c1-16-7-9-17(10-8-16)22-18(25)13-23(2)14-19(26)24(3)20(15-21)11-5-4-6-12-20/h7-10H,4-6,11-14H2,1-3H3,(H,22,25)
• InChI Key： ZMGZSGZDWGPHFG-UHFFFAOYSA-N
• SMILES： C(N(C1(C#N)CCCCC1)C)(=O)CN(C)CC(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 356.22122615g/mol
• Monoisotopic Mass: 356.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 586.0±50.0 °C(Predicted)
• pka: 14.10±0.70(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide

Recent Advances in the Study of N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide (CAS: 1090826-84-8)

The compound N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide (CAS: 1090826-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its structural integrity. These efforts have facilitated the production of high-quality batches for subsequent biological evaluations.

In vitro and in vivo studies have revealed promising pharmacological properties of this compound. Preliminary data suggest that it exhibits potent inhibitory activity against specific enzymatic targets involved in inflammatory and neurodegenerative pathways. For instance, researchers have identified its interaction with key proteins in the NF-κB signaling cascade, which plays a critical role in regulating immune responses and inflammation. These findings highlight the compound's potential as a lead candidate for the development of novel anti-inflammatory and neuroprotective agents.

Further investigations into the pharmacokinetic profile of N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide have demonstrated favorable absorption and distribution characteristics. The compound exhibits good bioavailability and stability in physiological conditions, making it a viable candidate for oral administration. Additionally, metabolic studies have identified the major metabolites and pathways involved in its biotransformation, providing valuable insights for future drug development efforts.

Despite these encouraging results, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects, long-term toxicity, and formulation optimization need to be addressed in subsequent studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, N-(1-Cyanocyclohexyl)-N-methyl-2-[methyl[2-[(4-methylphenyl)amino]-2-oxoethyl]amino]acetamide (CAS: 1090826-84-8) represents a promising molecule with significant therapeutic potential. Ongoing research efforts are expected to further elucidate its mechanism of action and expand its applications in the treatment of various diseases. The integration of multidisciplinary approaches will be crucial in unlocking the full potential of this compound in the field of chemical biology and medicine.